Cas no 688335-90-2 (2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methylphenyl)acetamide)

• Product Name: 2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methylphenyl)acetamide
• CAS No: 688335-90-2
• MF: C₁₉H₁₉N₃O₂S
• MW: 353.438062906265
• CID: 6466112
• Update Time: 2025-10-18

2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methylphenyl)acetamide
• Acetamide, 2-[[1-(4-methoxyphenyl)-1H-imidazol-2-yl]thio]-N-(3-methylphenyl)-

• Inchi： 1S/C19H19N3O2S/c1-14-4-3-5-15(12-14)21-18(23)13-25-19-20-10-11-22(19)16-6-8-17(24-2)9-7-16/h3-12H,13H2,1-2H3,(H,21,23)
• InChI Key： IRWYVHFYZBBOJN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1)(=O)CSC1N(C2=CC=C(OC)C=C2)C=CN=1

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• pka: 13.28±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methylphenyl)acetamide

Comprehensive Overview of 2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methylphenyl)acetamide (CAS No. 688335-90-2)

2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methylphenyl)acetamide (CAS No. 688335-90-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique imidazole and acetamide functional groups, exhibits potential applications in drug development and biochemical studies. Its molecular structure, which includes a 4-methoxyphenyl moiety and a 3-methylphenyl group, contributes to its distinct physicochemical properties and reactivity.

The growing interest in imidazole derivatives like 2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methylphenyl)acetamide stems from their versatility in targeting various biological pathways. Researchers are particularly intrigued by its potential as a kinase inhibitor or enzyme modulator, which aligns with current trends in precision medicine and targeted therapy. The compound's sulfanylacetamide linkage further enhances its ability to interact with biomolecules, making it a promising candidate for further investigation.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in high-throughput screening and computational drug design. CAS No. 688335-90-2 fits into this paradigm as a structurally unique scaffold that could be optimized for improved bioavailability and selectivity. Its methoxyphenyl and methylphenyl substituents offer opportunities for structure-activity relationship (SAR) studies, which are critical in modern drug discovery pipelines.

From a synthetic chemistry perspective, the preparation of 2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methylphenyl)acetamide involves multi-step organic transformations, including imidazole ring formation and sulfanylacetamide coupling. These processes require careful optimization to achieve high yields and purity, which are essential for reliable research outcomes. The compound's stability under various conditions is also a topic of interest, as it influences its suitability for long-term storage and experimental use.

The pharmacological potential of CAS No. 688335-90-2 is further highlighted by its structural resemblance to known bioactive molecules. For instance, its imidazole core is a common feature in compounds with anti-inflammatory, antimicrobial, and anticancer properties. This has led to speculation about its possible applications in treating chronic diseases or infections, though extensive preclinical studies are needed to validate these hypotheses.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for 2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methylphenyl)acetamide. Solvent-free reactions, catalytic methods, and renewable starting materials are being investigated to reduce the environmental footprint of its production. Such efforts align with global sustainability goals and the pharmaceutical industry's push toward greener practices.

Analytical characterization of 688335-90-2 typically involves techniques like nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure accurate identification and purity assessment, which are crucial for reproducible research. The compound's spectral data and chromatographic behavior are well-documented, facilitating its use in collaborative studies across institutions.

As the scientific community continues to explore imidazole-based compounds, 2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methylphenyl)acetamide remains a subject of active investigation. Its combination of aromatic and heterocyclic elements offers a rich platform for derivatization and optimization. Future research may uncover new applications in areas such as neurodegenerative disease treatment or metabolic disorder management, further solidifying its importance in modern science.

For researchers seeking reliable sources of CAS No. 688335-90-2, it is essential to partner with reputable suppliers who provide comprehensive technical data and certificates of analysis. Quality assurance is paramount, especially when the compound is intended for in vitro or in vivo studies. Proper handling and storage protocols must also be followed to maintain its integrity over time.

In summary, 2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methylphenyl)acetamide represents a fascinating intersection of chemistry and biology. Its structural complexity and potential bioactivity make it a valuable tool for advancing our understanding of molecular interactions and therapeutic development. As research progresses, this compound may well emerge as a cornerstone in the next generation of pharmaceutical innovations.